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Compound of Interest

Compound Name: Trimethyl methanetricarboxylate

Cat. No.: B073979 Get Quote

An In-depth Technical Guide to Trimethyl Methanetricarboxylate

This technical guide provides a comprehensive overview of the chemical and physical

properties of trimethyl methanetricarboxylate, detailed experimental protocols for its

synthesis and analysis, and a summary of its key molecular information. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Molecular Information
Trimethyl methanetricarboxylate is an organic compound that serves as a versatile

intermediate in various chemical syntheses.

Molecular Formula and Weight:

The chemical formula for trimethyl methanetricarboxylate is C7H10O6.[1] Its molecular

weight is 190.15 g/mol .[1][2]

Physicochemical Data
A summary of the key physicochemical properties of trimethyl methanetricarboxylate is

presented in the table below.
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Property Value Source

Molecular Formula C7H10O6 [1]

Molecular Weight 190.15 g/mol [1][2]

CAS Number 1186-73-8 [1]

Appearance
Colorless liquid with a fruity

odor
[1]

Boiling Point 242.7°C (estimate) [1]

Melting Point 46.5°C [1]

Density 1.3328 g/cm³ (rough estimate) [1]

Flash Point 91.4°C [1]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

acetone.

[1]

Experimental Protocols
Synthesis of Trimethyl Methanetricarboxylate
A common method for the synthesis of trimethyl methanetricarboxylate is the esterification of

methanetricarboxylic acid with methanol. An alternative and well-documented procedure for

similar aliphatic esters involves the use of sodium alkoxide and the corresponding alkyl

chloroformate. The following protocol is adapted from established methods for analogous

compounds.

Materials:

Sodium metal

Anhydrous Methanol

Toluene or Xylene (anhydrous)
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Dimethyl malonate

Methyl chloroformate

Dilute Acetic Acid

Diethyl ether

Anhydrous sodium sulfate

Procedure:

Preparation of Sodium Methoxide: In a three-necked round-bottom flask equipped with a

reflux condenser, a mechanical stirrer, and a dropping funnel, carefully add sodium metal to

anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon). The reaction is

exothermic and should be cooled in an ice bath to maintain control. Stir until all the sodium

has reacted to form sodium methoxide.

Reaction with Dimethyl Malonate: To the freshly prepared sodium methoxide solution, add

anhydrous toluene or xylene. Subsequently, add dimethyl malonate dropwise from the

dropping funnel while stirring vigorously.

Addition of Methyl Chloroformate: After the complete addition of dimethyl malonate, add

methyl chloroformate dropwise to the reaction mixture. Maintain the temperature and

continue stirring.

Work-up: After the reaction is complete, cautiously decompose the reaction mixture with

dilute acetic acid. Separate the organic layer.

Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

Washing and Drying: Wash the combined organic solution with water and then dry it over

anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent by distillation under reduced

pressure to obtain the crude trimethyl methanetricarboxylate. Further purification can be

achieved by vacuum distillation.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable technique for the analysis and purity assessment of trimethyl
methanetricarboxylate.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

Capillary column suitable for the analysis of esters (e.g., DB-5ms).

Sample Preparation:

Prepare a standard solution of trimethyl methanetricarboxylate in a suitable volatile

solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1

mg/mL.

If analyzing a reaction mixture, dilute an aliquot of the mixture in the same solvent.

GC-MS Parameters (Typical):

Injector Temperature: 250°C

Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold at 280°C for 5 minutes
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MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-400

Visualization of Synthesis Workflow
The following diagram illustrates the key stages in the synthesis and purification of trimethyl
methanetricarboxylate.
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Caption: Synthesis and Purification Workflow for Trimethyl Methanetricarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073979?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

